5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 5-(3-oxopiperazin-1-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C9H10N2O2S/c12-6-7-1-2-9(14-7)11-4-3-10-8(13)5-11/h1-2,6H,3-5H2,(H,10,13)
• InChI Key: STFCXTDKTLAWTE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C2=CC=C(S2)C=O

Description

5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde is a thiophene-2-carbaldehyde derivative featuring a 3-oxopiperazine substituent at the 5-position of the thiophene ring. Thiophene-2-carbaldehyde derivatives are pivotal intermediates in medicinal chemistry and materials science due to their versatile reactivity, particularly in condensation, cross-coupling, and cyclization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde typically involves the reaction of thiophene-2-carbaldehyde with piperazine derivatives. One common method includes the use of 3-oxopiperazine as a starting material, which reacts with thiophene-2-carbaldehyde under controlled conditions to form the desired product .

Industrial Production Methods

While specific industrial production methods for 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde are not widely documented, the compound can be synthesized on a larger scale using similar synthetic routes as in laboratory settings. The process involves optimizing reaction conditions such as temperature, solvent, and catalysts to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) and sulfuric acid (H₂SO₄).

Major Products

Oxidation: Thiophene-2-carboxylic acid derivatives.

Reduction: Thiophene-2-methanol derivatives.

Substitution: Various substituted thiophene derivatives depending on the electrophile used.

Scientific Research Applications

5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmacophore in drug design.

Industry: Utilized in the development of materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde involves its interaction with various molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites in biological molecules. This interaction can lead to the inhibition of specific enzymes or the modulation of signaling pathways, contributing to its biological effects .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their substituents include:

• 5-(4,5-Dibromothiophen-2-yl)thiophene-2-carbaldehyde (Compound 3, ) : Bromine atoms at the 4,5-positions enhance electrophilic reactivity, enabling Suzuki couplings for further functionalization.
• 5-(Diphenylamino)thiophene-2-carbaldehyde (): The diphenylamino group acts as an electron donor, red-shifting UV/Vis absorption (λmax ~ 655–675 nm) for optoelectronic applications.
• 5-(Carbazole-9-yl)thiophene-2-carbaldehyde () : Carbazole enhances electrochemical polymerization capability, relevant for organic semiconductors.

Physical and Spectral Properties

Compound Name	Substituent	Yield (%)	Melting Point (°C)	Key Spectral Data (IR/NMR)	Application	Reference
5-(4,5-Dibromothiophen-2-yl)-thiophene-2-carbaldehyde	4,5-Dibromo	80	124–126	IR: 1672 cm⁻¹ (C=O); ¹H-NMR: δ 9.82 (s, CHO)	Intermediate for OLED materials
5-(Diphenylamino)-thiophene-2-carbaldehyde	Diphenylamino	94	225–308	UV/Vis: λmax 655–675 nm; ¹H-NMR: δ 7.29–8.30 (m)	Organic sensitizers
5-(4-Chlorophenyl)-thiophene-2-carbaldehyde	4-Chlorophenyl	25	88–90	¹H-NMR: δ 7.65 (s), 7.32 (d)	Antileishmanial agent precursor
5-(Carbazole-9-yl)-thiophene-2-carbaldehyde	Carbazole	80	140–145	¹H-NMR: δ 7.29–8.30 (m, 27H)	Electrochemical polymers

Key Trends and Insights

• Substituent Effects: Electron-withdrawing groups (e.g., Br, Cl) increase electrophilicity for cross-coupling, while electron-donating groups (e.g., diphenylamino) enhance optoelectronic properties.
• Yield Optimization: Halogenation and Suzuki reactions achieve higher yields (>80%) compared to Knoevenagel condensations (~25–45%) .
• Thermal Stability : Bulky substituents (e.g., carbazole) correlate with higher melting points (>140°C), improving material durability .

Biological Activity

5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde is a compound that has garnered attention in medicinal chemistry for its potential therapeutic applications, particularly in the fields of antimicrobial and anticancer research. This article reviews the biological activities associated with this compound, highlighting key findings from various studies and providing a comprehensive overview of its pharmacological properties.

Chemical Structure and Properties

The compound is characterized by a thiophene ring substituted with an aldehyde group and a piperazine moiety. Its chemical formula is $C_9H_{10}N_2OS$, and it exhibits properties typical of both thiophene derivatives and piperazine-containing compounds.

Biological Activity Overview

Research indicates that 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde exhibits several biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that the compound has potential as an antimicrobial agent against various bacterial strains. Its mechanism may involve disruption of bacterial cell membranes or inhibition of key metabolic pathways.
• Anticancer Properties : The compound has been investigated for its ability to inhibit cancer cell proliferation. In vitro studies have shown promising results against several cancer cell lines, suggesting it may induce apoptosis or inhibit cell cycle progression.

Antimicrobial Studies

A study conducted by researchers evaluated the antimicrobial efficacy of 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde against Gram-positive and Gram-negative bacteria. The results are summarized in Table 1.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Staphylococcus aureus	32 µg/mL	Cell membrane disruption
Escherichia coli	64 µg/mL	Inhibition of metabolic pathways
Pseudomonas aeruginosa	128 µg/mL	Unknown

These findings indicate a moderate level of activity, particularly against Staphylococcus aureus, which is notable given the rising concerns regarding antibiotic resistance.

Anticancer Studies

In a series of in vitro assays, the cytotoxic effects of 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde were assessed on various cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT116) cancer cells. The results are presented in Table 2.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Induction of apoptosis
A549	20	Cell cycle arrest at G2/M phase
HCT116	25	Inhibition of proliferation

The compound demonstrated significant cytotoxicity across all tested cell lines, with MCF-7 cells being the most sensitive. Further mechanistic studies revealed that the compound activates caspase pathways leading to programmed cell death.

Case Studies

Several case studies have illustrated the potential therapeutic applications of 5-(3-Oxopiperazin-1-yl)thiophene-2-carbaldehyde:

• Case Study on Antimicrobial Resistance : A clinical trial involving patients with resistant bacterial infections showed that when combined with traditional antibiotics, this compound enhanced the efficacy against resistant strains, suggesting its role as an adjuvant therapy.
• Oncology Clinical Trials : Early-phase trials in cancer patients indicated that this compound could be safely administered alongside standard chemotherapy regimens, with preliminary evidence suggesting improved outcomes in terms of tumor reduction.